Cas no 675596-31-3 (2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 675596-31-3
• MF: C₁₄H₉F₃O
• MW: 250.215874433517
• MDL: MFCD03424642
• CID: 526402
• Update Time: 2025-10-20

2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-Trifluoromethyl-biphenyl-3-carbaldehyde
• [1,1'-Biphenyl]-3-carboxaldehyde,2'-(trifluoromethyl)-
• 2'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde
• 3-[2-(trifluoromethyl)phenyl]benzaldehyde
• 2'-(Trifluoromethyl)-[1,1'-Biphenyl]-3-Carboxaldehyde
• 2'-THIOMETHYL-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
• 2'-Trifluoromethylbiphenyl-3-carbaldehyde
• 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde

• MDL： MFCD03424642
• Inchi： 1S/C14H9F3O/c15-14(16,17)13-7-2-1-6-12(13)11-5-3-4-10(8-11)9-18/h1-9H
• InChI Key： FUQDVSPEJKKYQH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 250.06100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 17.07000
• LogP: 4.18490

2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde

Recent Advances in the Study of 2'-(Trifluoromethyl)-[1,1'-Biphenyl]-3-Carbaldehyde (CAS: 675596-31-3)

2'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde (CAS: 675596-31-3) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatility in organic synthesis. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and biological activities.

One of the most notable applications of 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. Recent publications have demonstrated its utility in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The trifluoromethyl group enhances the metabolic stability and binding affinity of these inhibitors, making them more effective in vivo.

In terms of synthetic chemistry, advancements have been made in the efficient production of 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde. A 2023 study published in the Journal of Organic Chemistry described a novel palladium-catalyzed cross-coupling reaction that significantly improves the yield and purity of this compound. This method reduces the reliance on hazardous reagents and minimizes byproduct formation, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Biological studies have also explored the potential of 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde derivatives as antimicrobial agents. Research conducted by a team at the University of Cambridge revealed that certain derivatives exhibit potent activity against drug-resistant bacterial strains, including MRSA. These findings open new avenues for addressing the global challenge of antibiotic resistance, although further preclinical studies are needed to assess their safety and efficacy.

Another emerging area of interest is the use of this compound in the development of fluorescent probes for biomedical imaging. A recent study in ACS Chemical Biology reported the synthesis of a biphenyl-based probe derived from 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde, which demonstrated high selectivity for detecting reactive oxygen species (ROS) in live cells. This innovation holds promise for advancing our understanding of oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

In conclusion, 2'-(trifluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its diverse applications, from drug development to diagnostic tools, underscore its importance in advancing both academic research and industrial innovation. Future studies are expected to further explore its potential, particularly in addressing unmet medical needs and improving synthetic methodologies.